4-(4-fluorobenzyl)-3-isopropyl-N,N-dimethyl-5-oxo-1,4-diazepane-1-sulfonamide

• IUPAC Name: 4-[(4-fluorophenyl)methyl]-N,N-dimethyl-5-oxo-3-propan-2-yl-1,4-diazepane-1-sulfonamide
• InChI: InChI=1S/C17H26FN3O3S/c1-13(2)16-12-20(25(23,24)19(3)4)10-9-17(22)21(16)11-14-5-7-15(18)8-6-14/h5-8,13,16H,9-12H2,1-4H3
• InChI Key: DKVIVYKECUFMRS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1CN(CCC(=O)N1CC2=CC=C(C=C2)F)S(=O)(=O)N(C)C
• Molecular Formula: C17H26FN3O3S
• Molecular Weight: 371.5 g/mol

Description

The compound “4-(4-fluorobenzyl)-3-isopropyl-N,N-dimethyl-5-oxo-1,4-diazepane-1-sulfonamide” is a complex organic molecule. It contains a diazepane ring, which is a seven-membered ring with two nitrogen atoms. It also has a fluorobenzyl group, an isopropyl group, and a sulfonamide group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the diazepane ring, the introduction of the isopropyl and dimethyl groups, and the attachment of the fluorobenzyl and sulfonamide groups.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The diazepane ring, for example, would likely contribute to the rigidity of the molecule, while the fluorobenzyl and sulfonamide groups could participate in various interactions due to the presence of the electronegative fluorine and oxygen atoms.

Chemical Reactions Analysis

The reactivity of this compound would depend on its functional groups. For instance, the fluorobenzyl group might undergo nucleophilic aromatic substitution reactions, while the sulfonamide group could participate in acid-base reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluorobenzyl group could increase its lipophilicity, potentially affecting its solubility and distribution in the body.

Mechanism of Action

Without specific context, it’s difficult to predict the exact mechanism of action of this compound. If it’s intended to be a drug, its mechanism would depend on its interactions with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and potential for bioaccumulation. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

The study and application of this compound could be a potential area of research. For instance, modifications of its structure could be explored to optimize its properties for specific uses.